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Compound of Interest

Compound Name: 2-Fluoro-6-nitroanisole

Cat. No.: B128867 Get Quote

An In-depth Technical Guide to 2-Fluoro-6-nitroanisole

This guide provides core technical specifications for 2-Fluoro-6-nitroanisole, a substituted

aromatic compound relevant to researchers, scientists, and professionals in drug development

and chemical synthesis.

Core Chemical Properties
2-Fluoro-6-nitroanisole, with the CAS Number 484-94-6, is a nitroanisole compound.[1][2][3]

Its structure is characterized by a benzene ring substituted with a methoxy group (-OCH₃), a

nitro group (-NO₂), and a fluorine atom.[3] This arrangement of functional groups makes it a

useful intermediate in various chemical syntheses.[2][4]

The key quantitative data for 2-Fluoro-6-nitroanisole is summarized in the table below.

Property Value Source

Molecular Formula C₇H₆FNO₃ [1][2]

Molecular Weight 171.126 g/mol [1][2]

Accurate Mass 171.033 u [1]

Appearance Yellow crystalline solid [4]

Purity > 97% [2]
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Note: One source presented a molecular formula of C₈H₇FNO₃ and a molecular weight of

187.15 g/mol , which is inconsistent with other chemical data suppliers.[4]

Experimental Protocols and Visualizations
Detailed experimental protocols and signaling pathway diagrams are not applicable to the

fundamental properties of a chemical compound like 2-Fluoro-6-nitroanisole. Such

documentation is typically associated with biological processes or complex experimental

procedures in which the compound might be used as a reagent or intermediate. Information

regarding its application in specific syntheses can be found in relevant scientific literature and

patents.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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